Cas no 688021-29-6 (Ethanone, 1-(3-bromo-4-chloro-5-methylphenyl)-)

• Product Name: Ethanone, 1-(3-bromo-4-chloro-5-methylphenyl)-
• CAS No: 688021-29-6
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 4145744
• PubChem ID: 68590206
• Update Time: 2025-04-24

Ethanone, 1-(3-bromo-4-chloro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromo-4-chloro-5-methylphenyl)-
• 688021-29-6
• SCHEMBL3307814
• DB-102580
• DTXSID601249580

• Inchi： 1S/C9H8BrClO/c1-5-3-7(6(2)12)4-8(10)9(5)11/h3-4H,1-2H3
• InChI Key： ZBOPNZWFUARKHR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=C(Cl)C(Br)=C1)C

Computed Properties

• Exact Mass: 245.94471Da
• Monoisotopic Mass: 245.94471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų